1-(8-(2-((Furan-2-ylmethyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[8-[2-(furan-2-ylmethylamino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H24N4O4/c23-22(28)16-8-10-26(11-9-16)19-7-6-15-3-1-5-18(21(15)25-19)30-14-20(27)24-13-17-4-2-12-29-17/h1-7,12,16H,8-11,13-14H2,(H2,23,28)(H,24,27)
• InChI Key: VRKZYBNDHSMMSX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=C(C=CC=C3OCC(=O)NCC4=CC=CO4)C=C2
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

1-(8-(2-((Furan-2-ylmethyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H24N4O4 and its molecular weight is 408.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound of interest is related to a class of chemicals that undergo various synthetic routes and reactions to explore their chemical properties and potential applications. For instance, N-(Quinolin-6-yl)furan-2-carboxamide, a related compound, is synthesized through the coupling of quinoline-6-amine with furan-2-carbonyl chloride, leading to subsequent reactions like oxidation and electrophilic substitution to yield derivatives such as 2-(furan-2-yl)thiazolo[5,4-f]quinoline. These synthetic pathways highlight the compound's versatile reactivity, which is essential for developing novel chemical entities with potential scientific applications (El’chaninov & Aleksandrov, 2017).

Antimicrobial Activities

Related compounds, especially those with quinoline and furan moieties, have been explored for their antimicrobial properties. For example, fluoroquinolone derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, demonstrating promising results against various pathogens. This indicates the potential of 1-(8-(2-((Furan-2-ylmethyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide and similar compounds in contributing to the development of new antimicrobial agents (Srinivasan et al., 2010).

Antiproliferative and Cytotoxic Activities

Thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives, which share structural similarities with the compound , have been synthesized and tested for their antiproliferative activity against various cancer cell lines. Some derivatives, particularly those with specific substitutions, have shown significant cytotoxicity, suggesting the potential of these compounds in cancer research and therapy (Hung et al., 2014).

Novel Applications in Medicinal Chemistry

Compounds with quinoline and furan components are continually being explored for their medicinal properties. For instance, novel fluoroquinolones with specific piperazinyl substitutions have been synthesized and shown to possess in vivo activity against Mycobacterium tuberculosis, highlighting the potential of these compounds in treating infectious diseases (Shindikar & Viswanathan, 2005).